Cas no 22917-75-5 (2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-
• CAS No: 22917-75-5
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 276833
• PubChem ID: 89902
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Trimethylenebis(thymine)
• 1,1'-Propane-1,3-diylbis(5-methylpyrimidine-2,4(1H,3H)-dione)
• 5-methyl-1-[3-(5-methyl-2,4-dioxopyrimidin-1-yl)propyl]pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis[5-methyl-
• DTXSID20945601
• 1,1'-(Propane-1,3-diyl)bis(4-hydroxy-5-methylpyrimidin-2(1H)-one)
• Thymine, 1,1'-trimethylenedi-
• 1,1'-(1,3-Propanediyl)dithymine
• CHEMBL2337545
• 1,1'-Trimethylene-Bis(Thymine)
• 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis*5-methyl-
• BMRBWWWZFYXCDX-UHFFFAOYSA-N
• 22917-75-5
• 2,4(1H,3H)-Pyrimidinedione, 1,1'-(1,3-propanediyl)bis(5-methyl-
• SCHEMBL15110503
• 2,4(1H,3H)-Pyrimidinedione,1,1'-(1,3-propanediyl)bis[5-methyl-

• Inchi： 1S/C13H16N4O4/c1-8-6-16(12(20)14-10(8)18)4-3-5-17-7-9(2)11(19)15-13(17)21/h6-7H,3-5H2,1-2H3,(H,14,18,20)(H,15,19,21)
• InChI Key： BMRBWWWZFYXCDX-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C)=CN1CCCN1C(NC(C(C)=C1)=O)=O)=O

Computed Properties

• Exact Mass: 292.11728
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 98.82